Cas no 538337-08-5 (<br>2-((4-Allyl-5-(4-(tert-butyl)phenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlor ophenyl)acetamide)

• Product Name: <br>2-((4-Allyl-5-(4-(tert-butyl)phenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlor ophenyl)acetamide
• CAS No: 538337-08-5
• MF: C₂₃H₂₅ClN₄OS
• MW: 440.988802671433
• CID: 3052791
• PubChem ID: 3824455
• Update Time: 2025-04-21

<br>2-((4-Allyl-5-(4-(tert-butyl)phenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlor ophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-((4-Allyl-5-(4-(tert-butyl)phenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlor ophenyl)acetamide
• 538337-08-5
• STL112249
• AKOS002238366
• 2-{[4-allyl-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide
• 2-{[5-(4-tert-butylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide
• 2-((4-Allyl-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-3-YL)sulfanyl)-N-(4-chlorophenyl)acetamide
• 2-((4-Allyl-5-(4-(tert-butyl)phenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlorophenyl)acetamide
• 644-876-8

• Inchi： 1S/C23H25ClN4OS/c1-5-14-28-21(16-6-8-17(9-7-16)23(2,3)4)26-27-22(28)30-15-20(29)25-19-12-10-18(24)11-13-19/h5-13H,1,14-15H2,2-4H3,(H,25,29)
• InChI Key： DKNDGGJFBXFFLE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=NN=C(C2C=CC(=CC=2)C(C)(C)C)N1CC=C)=O

Computed Properties

• Exact Mass: 440.1437603Da
• Monoisotopic Mass: 440.1437603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 85.1Ų